Cas no 901924-78-5 (2-(3,4-dimethylphenyl)azepane)

2-(3,4-dimethylphenyl)azepane structure

Product Name:2-(3,4-dimethylphenyl)azepane

CAS No:901924-78-5

Molecular Formula:C_₁₄H_₂₁N

Molecular Weight:203.32324385643

CID:994620

PubChem ID:4715277

2-(3,4-dimethylphenyl)azepane Properties

Names and Identifiers

- 2-(3,4-DIMETHYL-PHENYL)-AZEPANE
- 2-(3,4-DIMETHYLPHENYL)AZEPANE
- AKOS005638637
- BB 0216452
- 1H-Azepine,hexahydro-2-(4-methoxy-3-methylphenyl)-
- 901924-78-5
- DTXSID60405850
- BBL021033
- STK893739
- MDL： MFCD05190468
- InChIKey： KSKVAARLNUFARJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H21N/c1-11-7-8-13(10-12(11)2)14-6-4-3-5-9-15-14/h7-8,10,14-15H,3-6,9H2,1-2H3
- SMILES： CC1=CC=C(C=C1C)C2CCCCCN2

Computed Properties

Exact Mass: 203.167399674g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 203.167399674g/mol
Heavy Atom Count: 15
Complexity: 190
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 12Å²

2-(3,4-dimethylphenyl)azepane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	D591480-10mg	2-(3,4-dimethylphenyl)azepane	901924-78-5		10mg	$ 50.00	2022-06-05

2-(3,4-dimethylphenyl)azepane Related Literature

1. Environmentally benign synthesis of 3-methyl-4-[(1,3-diphenyl-1H-pyrazol-4-yl)-methylene]-1-phenylpyrazolin-5-(4H)-ones in an ionic liquid

Mendeleev Commun., 2003,13, 79-80
2. 57. Experiments on the synthesis of potential cortical hormone substitutes. Hydroxy-carbonyl derivatives of diphenyl ether and related compounds

J. Chem. Soc., 1942, 347-353
3. N-phosphorylation labeling for analysis of twenty natural amino acids and small peptides by using matrix-assisted laser desorption/ionization time-of-flight mass spectrometry†

Xin Bi,Juntong Wei,Zhimin Peng,Hongxia Liu,Yuyang Jiang,Wei Wei Analyst, 2013,138, 2632-2639
4. Front cover

Org. Biomol. Chem., 2013,11, 3263-3263
5. A rhodamine-based “turn-on” fluorescent probe for Fe3+ in aqueous solution†

Xiangming Meng,Weipeng Ye,Yan Feng,Hongting Sheng,Jinsong Liu,Xiaofan Zhu,Qingxiang Guo Dalton Trans., 2014,43, 1583-1588
6. Synthesis and characterization of ternary AgInS2nanocrystals by dual- and multiple-source methods†

Lu Tian,Jagadese J. Vittal New J. Chem., 2007,31, 2083-2087
7. Hierarchical ZnO hollow microspheres with exposed (001) facets as promising catalysts for the thermal decomposition of ammonium perchlorate†

Shouqin Tian,Neng Li,Dawen Zeng,Haitao Li,Gen Tang,Aimin Pang,Changsheng Xie,Xiujian Zhao CrystEngComm, 2015,17, 8689-8696
8. An erythrocyte membrane-camouflaged biomimetic nanoplatform for enhanced chemo-photothermal therapy of breast cancer†

Jia-Qian Li,Rui-Xin Zhao,Feng-Mei Yang,Xia-Ting Qi,Peng-Kun Ye,Meng Xie J. Mater. Chem. B, 2022,10, 2047-2056
9. Computational mechanism investigation of bismuth (BiIII/BiV) redox-catalyzed fluorination of arylboronic esters†

Jiewei Luo,Bo Zhang Catal. Sci. Technol., 2022,12, 4688-4697
10. Advances in asymmetric visible-light photocatalysis, 2015–2019

Chunhui Jiang,Wei Chen,Wen-Hua Zheng,Hongfei Lu Org. Biomol. Chem., 2019,17, 8673-8689

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